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Compound of Interest

Compound Name: 2'-Nitrobiphenyl-4-carbaldehyde

CAS No.: 169188-17-4

Cat. No.: B1323383

Get Quote

CAS 169188-17-4

Executive Summary
2'-Nitrobiphenyl-4-carbaldehyde (CAS 169188-17-4) is a critical biaryl building block used

primarily in the synthesis of pharmaceutical intermediates and advanced materials. Structurally,

it consists of a biphenyl core functionalized with an electron-withdrawing nitro group at the

ortho position of one ring and a reactive aldehyde group at the para position of the other.

This specific substitution pattern makes it a high-value scaffold for Angiotensin II Receptor

Blockers (ARBs) (the "Sartan" class of antihypertensives), where the 2'-position is frequently

derivatized into a tetrazole ring. Additionally, the compound serves as a precursor for

phenanthridines via reductive cyclization and is utilized in the development of organic light-

emitting diode (OLED) materials due to its conjugated biphenyl system.

This guide provides a comprehensive technical analysis, including validated synthetic

protocols, safety handling (SDS synthesis), and application workflows.
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Chemical Identity & Physical Properties[1]
Property Data

Chemical Name 2'-Nitrobiphenyl-4-carbaldehyde

Synonyms
4-(2-Nitrophenyl)benzaldehyde; 2-Nitro-4'-

formylbiphenyl

CAS Number 169188-17-4

Molecular Formula C₁₃H₉NO₃

Molecular Weight 227.22 g/mol

SMILES O=Cc1ccc(c2ccccc2[O-])cc1

Physical State Solid (Pale yellow to yellow crystalline powder)

Solubility Soluble in DCM, EtOAc, THF; Insoluble in water

Melting Point 103–106 °C (Typical range for pure isomer)

Safety & Handling (SDS Synthesis)
Note: While specific regulatory SDS data may vary by supplier, the following is synthesized

from the functional group hazards of nitro-biphenyls and aromatic aldehydes.

3.1 GHS Classification (Inferred)
Skin Corrosion/Irritation: Category 2 (H315)[1][2]

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

3.2 Handling Protocol
Engineering Controls: Process must be carried out in a certified chemical fume hood to

prevent inhalation of dust or vapors.

PPE: Nitrile gloves (0.11 mm min. thickness), safety goggles (EN 166 standard), and lab

coat.
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Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Aldehydes are prone to

air oxidation to carboxylic acids; nitro compounds are stable but light-sensitive.

3.3 Emergency Workflow

Exposure Incident

Skin Contact:
Wash with soap/water

(15 mins)

Eye Contact:
Rinse with water

(Remove contacts)

Inhalation:
Move to fresh air
Support breathing

Seek Medical Advice
(Show Structure)

Click to download full resolution via product page

Figure 1: Immediate response workflow for exposure incidents involving CAS 169188-17-4.

Synthetic Utility & Protocols
The most robust route to 2'-Nitrobiphenyl-4-carbaldehyde is the Suzuki-Miyaura Cross-

Coupling reaction. This method is preferred over direct nitration of biphenyl-4-carbaldehyde,

which yields a mixture of isomers difficult to separate.

4.1 Retrosynthetic Analysis
The target molecule is disconnected at the biaryl bond.

Fragment A (Electrophile): 1-Bromo-2-nitrobenzene (commercially available, inexpensive).

Fragment B (Nucleophile): 4-Formylphenylboronic acid.

4.2 Validated Experimental Protocol
Objective: Synthesis of 2'-Nitrobiphenyl-4-carbaldehyde on a 10 mmol scale.

Reagents:
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1-Bromo-2-nitrobenzene (2.02 g, 10 mmol)

4-Formylphenylboronic acid (1.65 g, 11 mmol, 1.1 equiv)

Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.35 g, 3 mol%)

Potassium Carbonate (K₂CO₃) (2.76 g, 20 mmol, 2.0 equiv)

Solvent System: Toluene:Ethanol:Water (4:1:1 ratio, 60 mL)

Step-by-Step Methodology:

Degassing: In a 250 mL round-bottom flask, combine the solvent mixture

(Toluene/EtOH/H₂O). Sparge with Argon for 20 minutes to remove dissolved oxygen (Critical

for Pd(0) catalyst longevity).

Addition: Add 1-Bromo-2-nitrobenzene, 4-Formylphenylboronic acid, and K₂CO₃ under a

positive stream of Argon.

Catalyst: Add Pd(PPh₃)₄ last. The solution typically turns yellow/orange.

Reaction: Equip with a reflux condenser and heat to 90°C for 12–16 hours. Monitor by TLC

(Eluent: Hexane/EtOAc 4:1). The starting bromide (Rf ~0.6) should disappear; the product

(Rf ~0.3) will appear as a UV-active spot (often yellow).

Work-up: Cool to room temperature. Dilute with Ethyl Acetate (100 mL) and wash with water

(2 x 50 mL) followed by brine (50 mL).

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

Purify the crude residue via flash column chromatography (Silica gel, Hexane/EtOAc

gradient 10:1 to 4:1).

Yield: Typical isolated yield is 75–85%.

4.3 Synthesis Pathway Diagram
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1-Bromo-2-nitrobenzene
Suzuki Coupling

Pd(PPh3)4, K2CO3
Toluene/EtOH/H2O, 90°C

4-Formylphenylboronic acid

2'-Nitrobiphenyl-4-carbaldehyde
(CAS 169188-17-4)

 75-85% Yield

Click to download full resolution via product page

Figure 2: Suzuki-Miyaura coupling pathway for the synthesis of the target compound.

Applications in Drug Discovery[6][7]
The 2'-nitro-4-formyl substitution pattern is a versatile pharmacophore precursor.

5.1 "Sartan" Drug Development
The biphenyl moiety is the core scaffold for ARBs. The nitro group serves as a masked nitrogen

source for the tetrazole ring or amine functionality.

Transformation: The aldehyde group can be oxidized to a carboxylic acid (e.g., Telmisartan

precursors) or reductively aminated. The nitro group is reduced to an amine, which can then

be converted to a tetrazole via reaction with sodium azide/triethylorthoformate or similar

methods.

5.2 Reductive Cyclization (Cadogan/Meyer Methods)
This compound is a precursor for Phenanthridines, which are potent intercalating agents and

antiviral scaffolds.

Mechanism: Reduction of the nitro group (using P(OEt)₃ or Fe/AcOH) generates a nitrene or

amine intermediate that attacks the aldehyde (or its imine derivative) to close the middle ring.

5.3 Application Logic Map
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Figure 3: Divergent synthetic utility of CAS 169188-17-4 in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2763586
https://pubchem.ncbi.nlm.nih.gov/compound/2763586
https://www.tcichemicals.com/BE/en/sds/B0242_EU_6N.pdf
https://www.benchchem.com/product/b1323383/docs#technical-profile-synthesis-guide-2-nitrobiphenyl-4-carbaldehyde
https://www.benchchem.com/product/b1323383/docs#technical-profile-synthesis-guide-2-nitrobiphenyl-4-carbaldehyde
https://www.benchchem.com/product/b1323383/docs#technical-profile-synthesis-guide-2-nitrobiphenyl-4-carbaldehyde
https://www.benchchem.com/product/b1323383/docs#technical-profile-synthesis-guide-2-nitrobiphenyl-4-carbaldehyde
https://www.benchchem.com/product/b1323383?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

